Cas no 115598-75-9 (7-methylspiro[1,3-dioxolo[4,5-h][3]benzazepine-6,6'-furo[2,3-e][1,3]benzodioxole]-5,7'(7H)-dione)

• Product Name: 7-methylspiro[1,3-dioxolo[4,5-h][3]benzazepine-6,6'-furo[2,3-e][1,3]benzodioxole]-5,7'(7H)-dione
• CAS No: 115598-75-9
• MF: C₂₀H₁₃NO₇
• MW: 379.319725751877
• CID: 1205460
• PubChem ID: 189308
• Update Time: 2025-04-20

7-methylspiro[1,3-dioxolo[4,5-h][3]benzazepine-6,6'-furo[2,3-e][1,3]benzodioxole]-5,7'(7H)-dione Chemical and Physical Properties

Names and Identifiers

• 7-methylspiro[1,3-dioxolo[4,5-h][3]benzazepine-6,6'-furo[2,3-e][1,3]benzodioxole]-5,7'(7H)-dione
• 7-methylspiro[[1,3]dioxolo[4,5-h][3]benzazepine-6,6'-furo[3,2-g][1,3]benzodioxole]-5,7'-dione
• (+)-Oxoturkiyenine
• 7-Methyl-2H,2'H,7'H-spiro[1,3-dioxolo[4,5-h][3]benzazepine-6,6'-furo[2,3-e][1,3]benzodioxole]-5,7'(7H)-dione
• Spiro(6H-1,3-dioxolo(4,5-h)(3)benzazepine-6,6'(7'H)-furo(2,3-e)(1,3)benzodioxole)-5,7'(7H)-dione, 7-methyl-, (+)-
• 115598-75-9
• DTXSID80921769

• Inchi： 1S/C20H13NO7/c1-21-5-4-10-6-14-15(26-8-25-14)7-11(10)18(22)20(21)12-2-3-13-17(27-9-24-13)16(12)28-19(20)23/h2-7H,8-9H2,1H3
• InChI Key： ODZKWJNWPLUOKP-UHFFFAOYSA-N
• SMILES： CN1C2(C3C(=C4C(=CC=3)OCO4)OC2=O)C(=O)C2C(=CC3=C(C=2)OCO3)C=C1

Computed Properties

• Exact Mass: 379.06919
• Monoisotopic Mass: 379.06920175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 0
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.603
• Topological Polar Surface Area: 83.5Ų

Experimental Properties

• PSA: 83.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines